Cas no 2171676-59-6 (2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid)

• Product Name: 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid
• CAS No: 2171676-59-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6339661
• PubChem ID: 165566663
• Update Time: 2025-05-25

2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid
• 2-{3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclopentyl}acetic acid
• 2171676-59-6
• EN300-1523583

• Inchi： 1S/C27H30N2O5/c30-24(31)14-16-9-12-18(13-16)28-26(32)25(17-10-11-17)29-27(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23,25H,9-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JQIDTEUEBCMCHS-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid

Introduction to 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic Acid (CAS No. 2171676-59-6)

2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid, identified by its CAS number 2171676-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid is characterized by its intricate arrangement of functional groups, which includes a cyclopentyl ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these elements not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid suggests that it may have the potential to interact with specific targets in the body, thereby influencing processes such as inflammation, cell proliferation, and neurotransmitter activity.

One of the most compelling aspects of this compound is its resemblance to known bioactive molecules that have shown efficacy in preclinical and clinical studies. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and has been associated with enhanced stability and bioavailability of therapeutic agents. Similarly, the cyclopentyl moiety is often found in drug candidates due to its ability to improve metabolic stability and binding affinity.

The cyclopentyl ring in 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid is particularly noteworthy, as it provides a rigid scaffold that can facilitate optimal positioning of functional groups for interaction with biological targets. This structural feature is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the presence of an amino acid derivative suggests potential applications in enzyme inhibition or receptor modulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid with greater accuracy. These tools have been instrumental in identifying lead compounds for further optimization and development. By leveraging these technologies, scientists can accelerate the process of drug discovery and bring new therapeutic options to patients more quickly.

The synthesis of 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the potential benefits of this compound make it a worthwhile endeavor for researchers aiming to develop novel therapeutics.

In conclusion, 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclopentyl}acetic acid (CAS No. 2171676-59-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting subject for future studies aimed at developing new treatments for various diseases. As research continues to uncover the full therapeutic potential of this compound, it is likely to play a significant role in the advancement of modern medicine.